Cas no 38225-09-1 ((5α,12β,19α,20S)-2,3-Didehydro-20-hydroxy-7-oxoaspidospermidine-3-carboxylic acid methyl ester)
38225-09-1 structure
Product Name:(5α,12β,19α,20S)-2,3-Didehydro-20-hydroxy-7-oxoaspidospermidine-3-carboxylic acid methyl ester
CAS No:38225-09-1
MF:C21H24N2O4
MW:368.426265716553
CID:1488631
PubChem ID:441991
Update Time:2024-02-29
(5α,12β,19α,20S)-2,3-Didehydro-20-hydroxy-7-oxoaspidospermidine-3-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- methyl (5alpha,12beta,19alpha,20S)-20-hydroxy-7-oxo-2,3-didehydroaspidospermidine-3-carboxylate
- (5α,12β,19α,20S)-2,3-Didehydro-20-hydroxy-7-oxoaspidospermidine-3-carboxylic acid methyl ester
- Baloxine
-
- Inchi： 1S/C21H24N2O4/c1-12(24)20-9-13(25)11-23-8-7-21(19(20)23)15-5-3-4-6-16(15)22-17(21)14(10-20)18(26)27-2/h3-6,12,19,22,24H,7-11H2,1-2H3/t12-,19-,20-,21-/m0/s1
- InChI Key： CQSFDKICYDHRGT-XSGSXHBCSA-N
- SMILES： O[C@@H](C)[C@]12CC(CN3CC[C@@]4(C5C=CC=CC=5NC4=C(C(=O)OC)C1)[C@@H]32)=O
Computed Properties
- Exact Mass: 368.17360725g/mol
- Monoisotopic Mass: 368.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 734
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 78.9Ų
(5α,12β,19α,20S)-2,3-Didehydro-20-hydroxy-7-oxoaspidospermidine-3-carboxylic acid methyl ester Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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